Cas no 103-86-6 (Phenol,4-(2-aminopropyl)-)

Phenol,4-(2-aminopropyl)- is a phenolic compound featuring an aminopropyl substituent at the para position. This structure imparts unique reactivity, making it valuable in organic synthesis and pharmaceutical intermediate applications. The presence of both phenolic and amino functional groups allows for versatile chemical modifications, such as alkylation, acylation, or condensation reactions. Its balanced polarity enhances solubility in both aqueous and organic solvents, facilitating its use in diverse reaction conditions. The compound’s stability under standard storage conditions ensures reliable performance in laboratory and industrial settings. Its applications extend to the development of specialty chemicals, where its bifunctional nature enables precise molecular design.

Phenol,4-(2-aminopropyl)- structure

Product Name:Phenol,4-(2-aminopropyl)-

CAS No:103-86-6

MF:C₉H₁₃NO

MW:151.205622434616

CID:143457

PubChem ID:3651

Update Time:2025-10-14

Phenol,4-(2-aminopropyl)- Chemical and Physical Properties

Names and Identifiers

- Phenol,4-(2-aminopropyl)-
- 4Hydroxyamphetamine
- 4-Hydroxyamphetamine
- 4-(2-aminopropyl)phenol
- 1-p-Hydroxyphenyl-2-propylamine
- 2-Amino-1-(p-hydroxyphenyl)propane
- 4-Hydroxy-&
- DL-p-(2-Aminopropyl)phenol
- Hydroxyamphetamine
- Norpholedrine
- Norveritol
- Nov-Pholedrin
- Oksamfetamin
- Oxamfetamin
- Oxamphetamine
- Oxamphetaminium
- p-(2-Aminopropyl)phenol
- Paredrine
- Paredrinex
- Pedrolon
- Phenol, p-(2-aminopropyl)-
- p-Hydroxyamphetamine
- p-Hydroxy-α-methylphenethylamine
- Pulsoton
- α-Methyltyramine
- .alpha.-Methyltyramine
- 4-Hydroxy-.alpha.-methylphenethylamine
- 2-(4-Hydroxyphenyl)-1-methylethylamine
- EINECS 203-152-8
- 1-(4-Hydroxyphenyl)propane-2-amine
- NS00006145
- CAS_103-86-6
- KBio2_006859
- Phenol, 4-(2-aminopropyl)-
- (+/-)-P-(2-AMINOPROPYL)PHENOL
- PDSP1_001107
- 4-Hydroxy-alpha-methylphenethylamine
- NCGC00178433-02
- DTXSID3023134
- HY-B1098
- AKOS000155358
- EN300-53926
- NSC-170995
- UNII-FQR280JW2N
- 1518-86-1
- BRD-A80871782-004-01-0
- p-Hydroxy-alpha-methylphenethylamine
- Predrolon (Salt/Mix)
- OH-A
- KBio2_001723
- Hydroxyamfetamine
- CHEBI:103855
- HYDROXYAMFETAMINE [WHO-DD]
- alpha-Methyltyramine
- KBioGR_001807
- HYDROXYAMPHETAMINE [MI]
- CS-4687
- NSC170995
- Hydroxyamfetamine [INN:BAN]
- WLN: Z3R DQ
- DL-p-Hydroxyamphetamine
- AB01563354_01
- Spectrum4_001174
- 4-(2-amino-propyl)-phenol
- NSC_3651
- Phenol, 4-(2-aminopropyl)-, (.+/-.)-
- NSC 170995
- BDBM81459
- KBio2_004291
- BS-13447
- AKOS017269170
- NCGC00178433-01
- Hydroxyamphetamine,(+/-)
- CHEMBL1546
- 103-86-6
- (+/-)-4-Hydroxyamphetamine
- HYDROXYAMPHETAMINE [VANDF]
- SCHEMBL125440
- Paradrine
- dl-4-hydroxyamphetamine
- KBioSS_001723
- Z57102382
- Q5955531
- BRN 2413849
- (RS)-4-hydroxyamphetamine
- BSPBio_002853
- Spectrum_001243
- Hydroxyamfetamine [INN]
- FQR280JW2N
- DB09352
- 3-13-00-01709 (Beilstein Handbook Reference)
- p-Hydroxy-.alpha.-methylphenethylamine
- PDSP2_001091
- Spectrum5_001674
- Phenol, p-(2-aminopropyl)-, (.+/-.)-
- Racemic p-hydroxyamphetamine
- Hydroxyamphetamide
- KBio3_002073
- Spectrum3_001037
- SMR001338820
- MLS002320674
- SMR001338818
- (+)-4-Hydroxyamphetamine hydrobromide
- MLS002320672
- (+/-)-4-Hydroxyamphetamine hydrobromide
- benzene, 1-(2-amino)propyl-4-hydroxy-
- DB-229149
- BRD-A80871782-004-06-9
- idrossiamfetamina
- 4-(2-aminopropyl)phenol;hydrobromide
- AAA10386
- hydroxyamfetaminum
- Hidroxianfetamina
- 203-152-8
- MDL： MFCD00599960
- Inchi： 1S/C9H13NO/c1-7(10)6-8-2-4-9(11)5-3-8/h2-5,7,11H,6,10H2,1H3
- InChI Key： GIKNHHRFLCDOEU-UHFFFAOYSA-N
- SMILES： OC1C=CC(=CC=1)CC(C)N

Computed Properties

Exact Mass: 151.09979
Monoisotopic Mass: 151.099714038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 108
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 46.2Å²

Experimental Properties

PSA: 46.25
LogP: 1.98220

Phenol,4-(2-aminopropyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-B1098-5mg	Hydroxyamphetamine	103-86-6	≥99.0%	5mg	￥2600	2024-07-24
MedChemExpress	HY-B1098-10mg	Hydroxyamphetamine	103-86-6	≥99.0%	10mg	￥3800	2024-07-24
MedChemExpress	HY-B1098-25mg	Hydroxyamphetamine	103-86-6	≥99.0%	25mg	￥8000	2024-07-24
MedChemExpress	HY-B1098-50mg	Hydroxyamphetamine	103-86-6	≥99.0%	50mg	￥12800	2023-08-31
eNovation Chemicals LLC	Y1253111-250mg	Phenol,4-(2-aminopropyl)-	103-86-6	95%	250mg	$630	2023-09-04
Enamine	EN300-53926-0.05g	4-(2-aminopropyl)phenol	103-86-6	95%	0.05g	$19.0	2023-06-09
Enamine	EN300-53926-0.1g	4-(2-aminopropyl)phenol	103-86-6	95%	0.1g	$26.0	2023-06-09
Enamine	EN300-53926-0.25g	4-(2-aminopropyl)phenol	103-86-6	95%	0.25g	$38.0	2023-06-09
Enamine	EN300-53926-0.5g	4-(2-aminopropyl)phenol	103-86-6	95%	0.5g	$60.0	2023-06-09
Enamine	EN300-53926-1.0g	4-(2-aminopropyl)phenol	103-86-6	95%	1g	$77.0	2023-06-09